Cas no 923084-15-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 923084-15-5
• MF: C₁₈H₁₉N₅OS₂
• MW: 385.506360292435
• CID: 5497734
• Update Time: 2025-10-29

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[6-(2,4,5-trimethylphenyl)pyridazin-3-yl]sulfanylacetamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H19N5OS2/c1-10-7-12(3)14(8-11(10)2)15-5-6-17(22-21-15)25-9-16(24)19-18-23-20-13(4)26-18/h5-8H,9H2,1-4H3,(H,19,23,24)
• InChI Key： SPEYRVLYEJBTBI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CSC1=NN=C(C2=CC(C)=C(C)C=C2C)C=C1

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide

N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)-2-{6-(2,4,5-Trimethylphenyl)Pyridazin-3-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 923084-15-5, known as N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiadiazole ring, a pyridazine moiety, and an acetamide group. The presence of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques to optimize the production process, ensuring high purity and yield. The molecule's stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and chemical reactivity under controlled environments. These findings are particularly relevant for its potential application in drug delivery systems and advanced materials science.

The thiadiazole ring in the molecule plays a crucial role in its electronic properties. This heterocyclic structure contributes to the compound's ability to act as a stabilizing agent in reactive systems. Furthermore, the pyridazine moiety enhances the molecule's aromaticity and conjugation capabilities, making it an attractive candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) due to its efficient charge transport properties.

The acetamide group at the core of the molecule is another key feature that influences its reactivity and solubility. This group facilitates hydrogen bonding interactions, which are essential for its solubility in polar solvents. This property is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor. Researchers have explored its use as a precursor for drug development targeting specific biological pathways.

In terms of applications, this compound has shown promise in the field of cancer therapy. Studies have indicated that it exhibits selective cytotoxicity against cancer cells while sparing healthy cells. This selectivity is attributed to the molecule's ability to target specific signaling pathways involved in tumor growth and metastasis. Additionally, its role as an anti-inflammatory agent has been explored, with promising results in reducing inflammation markers in preclinical models.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. These simulations have provided insights into its interaction with biological targets and its potential for drug design optimization. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's multifaceted properties.

In conclusion, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-{6-(2,4,5-trimethylphenyl)pyridazin-3-ylsulfanyl}acetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound stands at the forefront of innovation in modern chemistry.